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Compound of Interest

Compound Name: Pyrromethene 650

Cat. No.: B1259201

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential safety and logistical information for the
proper disposal of Pyrromethene 650, a fluorescent dye commonly used in laboratory
research and dye lasers.

Pyrromethene 650, with the chemical formula C16H18BF2N3, is classified as a hazardous
substance that can cause skin irritation, serious eye irritation, and respiratory irritation.[1][2]
Therefore, adherence to strict disposal protocols is crucial.

Key Data on Pyrromethene 650

A summary of the key quantitative and qualitative data for Pyrromethene 650 is provided in

the table below for easy reference.
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Property Value Reference
Chemical Formula C16H18BF2N3 [1112]
Molecular Weight 301.13 g/mol [1]
Appearance Solid (Crystal - Powder) [2]
o Pale yellow to Deep yellow 2]

green
Melting Point 255°C [2]

H315: Causes skin

irritationH319: Causes serious
Hazard Statements S [1]

eye irritationH335: May cause

respiratory irritation

Incompatible Materials Strong oxidizing agents [1]

Experimental Protocols: Step-by-Step Disposal
Procedures

The following steps outline the recommended procedure for the disposal of Pyrromethene
650. This protocol is designed to minimize risk to personnel and the environment.

1. Personal Protective Equipment (PPE) and Safety Precautions:
o Eye Protection: Wear approved safety glasses or goggles.[1][3]

e Hand Protection: Handle with impermeable gloves. Inspect gloves before use and dispose of
contaminated gloves properly.[1][3]

» Skin and Body Protection: Wear impervious clothing, such as a lab coat.[1][3]

» Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator if dust formation
is likely.[1][3]

» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust.[1][2]
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Avoid Contamination: Do not eat, drink, or smoke in the work area. Wash hands thoroughly
after handling.[2][4]

. Waste Collection and Storage:

Solid Waste: Collect solid Pyrromethene 650 waste in a suitable, clearly labeled, and tightly
closed container to prevent dust creation.[1][2]

Contaminated Materials: Any materials grossly contaminated with Pyrromethene 650, such
as gloves, wipes, or weighing papers, should also be collected in a separate, labeled
hazardous waste container.

Solutions: If Pyrromethene 650 is in a solvent, the entire solution should be treated as
hazardous waste. The specific solvent will also dictate the disposal route. Many solvents
used for laser dyes are flammable and toxic.[4]

Storage: Store the sealed waste container in a designated, locked-up, and well-ventilated
hazardous waste accumulation area away from incompatible materials like strong oxidizing
agents.[1]

. Spill Management:

Small Spills: For small spills of solid material, carefully sweep or vacuum up the material,
avoiding dust generation, and place it into a suitable disposal container.[2][5]

Cleanup: Clean the spill area with soap and water.[1]

Reporting: Notify the lab manager and the site's Laser Safety Officer or Environmental
Health & Safety (EHS) department of any spills.[6]

. Final Disposal:

Professional Disposal: The ultimate disposal of Pyrromethene 650 waste must be handled
by an approved and licensed hazardous waste disposal company.[1] Do not dispose of this
chemical down the drain or in regular trash.
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o Consultation: Contact your institution's EHS department or a certified waste disposal service
to determine the specific requirements for waste pickup, including proper labeling and
containerization. They will provide guidance on the appropriate waste codes and disposal
procedures in accordance with local, state, and federal regulations.[2]

Logical Workflow for Pyrromethene 650 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Pyrromethene 650.
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Pyrromethene 650 Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Pyrromethene 650.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
environmentally responsible disposal of Pyrromethene 650, fostering a culture of safety and
compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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